3-(3-Thiomorpholin-4-ylpropoxy)aniline

• Molecular Formula: C13H20N2OS
• Molecular Weight: 252.38 g/mol
• IUPAC Name: 3-(3-thiomorpholin-4-ylpropoxy)aniline
• InChI: InChI=1S/C13H20N2OS/c14-12-3-1-4-13(11-12)16-8-2-5-15-6-9-17-10-7-15/h1,3-4,11H,2,5-10,14H2
• InChI Key: XOJHLYJSTNJOII-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1CCCOC2=CC=CC(=C2)N

Description

3-(3-Thiomorpholin-4-ylpropoxy)aniline is an organic compound that features a thiomorpholine ring attached to a propoxy group, which is further connected to an aniline moiety

Preparation Methods

The synthesis of 3-(3-Thiomorpholin-4-ylpropoxy)aniline typically involves several steps. One common method includes the nucleophilic substitution reaction where a halogenated precursor reacts with thiomorpholine under controlled conditions. The reaction conditions often involve the use of a base and a suitable solvent to facilitate the substitution process . Industrial production methods may involve optimization of these reaction conditions to achieve higher yields and purity.

Chemical Reactions Analysis

3-(3-Thiomorpholin-4-ylpropoxy)aniline undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are common, where the aniline moiety can be further functionalized using different nucleophiles. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

3-(3-Thiomorpholin-4-ylpropoxy)aniline has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound’s structural features make it a candidate for studying enzyme interactions and protein binding.

Industry: Used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 3-(3-Thiomorpholin-4-ylpropoxy)aniline involves its interaction with specific molecular targets. The thiomorpholine ring can interact with enzymes or receptors, altering their activity. The aniline moiety may participate in hydrogen bonding or π-π interactions, influencing the compound’s overall biological activity .

Comparison with Similar Compounds

Similar compounds to 3-(3-Thiomorpholin-4-ylpropoxy)aniline include:

Aniline: A simpler aromatic amine with a wide range of applications in the chemical industry.

4-(4-Thiomorpholinyl)aniline: Another thiomorpholine-containing aniline derivative with similar properties.

3-Methoxy-4-(morpholin-4-yl)aniline: A related compound with a morpholine ring instead of thiomorpholine. The uniqueness of this compound lies in its specific structural arrangement, which imparts distinct chemical and biological properties.